Immunology/Inflammation
  • FC131
    FC131
    • Cat. No.:
    • B549123
    • CAS No.:
    • Molecular Formula:
    • C36H47N11O6
    • Molecular Weight:
    • 729.8 g/mol
    Description
    Cyclo[3-(2-naphthalenyl)-l-alanylglycyl-d-tyrosyl-l-arginyl-l-arginyl] is an oligopeptide.
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  • TC14012
    TC14012
    • Cat. No.:
    • B549130
    • CAS No.:
    • Molecular Formula:
    • C90H140N34O19S2
    • Molecular Weight:
    • 2066.4 g/mol
    Description
    TC 14012 is an antagonist of CXCR4, which blocks CXCR4-mediated HIV infection with an IC50 value of 19.3 nM. Moreover, TC 14012 (100 µg/ml) inhibits CXCL12-induced phosphorylation of p42/44 MAPK and STAT3 in B c...
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  • BC-1485
    BC-1485
    • Cat. No.:
    • B605971
    • CAS No.:
    • Molecular Formula:
    • C19H21N5O5S
    • Molecular Weight:
    • 431.5 g/mol
    Description
    BC-1485 is a first-in-class inhibitor of Fibrosis-inducing E3 ligase 1 (FIEL1 ), which disrupts FIEL1-directed PIAS4 ubiquitination.
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  • SX-682
    SX-682
    • Cat. No.:
    • B611092
    • CAS No.:
    • 1648843-04-2
    • Molecular Formula:
    • C19H14BF4N3O4S
    • Molecular Weight:
    • 467.2 g/mol
    Description
    CXCR1/2 Inhibitor SX-682 is an orally bioavailable, selective and reversible antagonist of C-X-C motif chemokine receptors 1 (CXCR1) and 2 (CXCR2), with potential anti-inflammatory and antineoplastic activities. Upon administration CXCR1/2 inhibitor SX-682 selectively and allosterically binds to CXCR 1 and 2 and inhibits their activation by tumor-secreted chemokines. This inhibits CXCR1/2-mediated signaling, reduces both recruitment and migration of immunosuppressive myeloid-derived suppressor cells (MDSCs) and neutrophils in the tumor microenvironment (TME), inhibits inflammatory processes and abrogates the immunosuppressive-induced nature of the TME. This allows effector cells, such as natural killer (NK) cells and cytotoxic T-lymphocytes (CTLs), to kill and eliminate cancer cells. This inhibits tumor cell migration, metastasis, angiogenesis and tumor cell proliferation. CXCR1 and 2, G protein-coupled receptor proteins located on myeloid cells and certain tumor cells, play key roles in the immunosuppressive nature of the TME, tumor metastasis, therapy-resistance and myeloid cell suppression. They play a key role in inflammation and their expression is elevated in several inflammatory-driven diseases.
    SX-682 is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 7 investigational indications."> SX-682 is under investigation in clinical trial NCT04574583 (Phase I/II Trial Investigating the Safety, Tolerability, Pharmacokinetics, Immune and Clinical Activity of SX-682 in Combination With Bintrafusp Alfa ...
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  • USL311
    USL311
    • Cat. No.:
    • B611602
    • CAS No.:
    • 1373268-67-7
    • Molecular Formula:
    • C24H34N6O
    • Molecular Weight:
    • 422.6 g/mol
    Description
    USL-311 is under investigation in clinical trial NCT02765165 (Phase 1/2 Study of USL311 Alone and in Combination With Lomustine in Subjects With Advanced Solid Tumors and Relapsed/Recurrent Glioblastoma Multifor...
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  • BVT173187
    BVT173187
    • Cat. No.:
    • B10772753
    • CAS No.:
    • Molecular Formula:
    • C14H10Cl3NO2
    • Molecular Weight:
    • 330.6 g/mol
    Description
    BVT173187 is a useful research compound. Its molecular formula is C14H10Cl3NO2 and its molecular weight is 330.6 g/mol. The purity is usually 95%.
    BenchChem offers high-quality BVT173187 suitable for many r...
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  • Nucc-390 dihydrochloride
    Nucc-390 dihydrochloride
    • Cat. No.:
    • B10821385
    • CAS No.:
    • Molecular Formula:
    • C23H35Cl2N5O
    • Molecular Weight:
    • 468.5 g/mol
    Description
    Nucc-390 dihydrochloride is a useful research compound. Its molecular formula is C23H35Cl2N5O and its molecular weight is 468.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality Nucc-390 dihyd...
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  • Vimnerixin
    Vimnerixin
    • Cat. No.:
    • B10829576
    • CAS No.:
    • 1418112-77-2
    • Molecular Formula:
    • C19H25FN4O5S2
    • Molecular Weight:
    • 472.6 g/mol
    Description
    VIMNERIXIN is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 5 investigational indications.
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  • CXCR4 antagonist 4
    CXCR4 antagonist 4
    • Cat. No.:
    • B15144200
    • CAS No.:
    • Molecular Formula:
    • C29H41F2N5
    • Molecular Weight:
    • 497.7 g/mol
    Description
    CXCR4 antagonist 4 is a useful research compound. Its molecular formula is C29H41F2N5 and its molecular weight is 497.7 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CXCR4 antagonist 4 sui...
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  • IS4
    IS4
    • Cat. No.:
    • B15611140
    • CAS No.:
    • Molecular Formula:
    • C23H30BrN5O4S
    • Molecular Weight:
    • 552.5 g/mol
    Description
    IS4 is a useful research compound. Its molecular formula is C23H30BrN5O4S and its molecular weight is 552.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality IS4 suitable for many research app...
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